Cas no 81198-17-6 (7-fluoro-2,4,4a,5-tetrahydro-3H-indeno[1,2-c]pyridazin-3-one)

• Product Name: 7-fluoro-2,4,4a,5-tetrahydro-3H-indeno[1,2-c]pyridazin-3-one
• CAS No: 81198-17-6
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 1804991
• PubChem ID: 3067297
• Update Time: 2025-04-21

7-fluoro-2,4,4a,5-tetrahydro-3H-indeno[1,2-c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2,4,4a,5-tetrahydro-3H-indeno[1,2-c]pyridazin-3-one
• 7-fluoro-2,4,4a,5-tetrahydroindeno[1,2-c]pyridazin-3-one
• 2,4,4a,5-Tetrahydro-7-fluoro-3H-indeno(1,2-c)pyridazin-3-one
• 7-Fluoro-4,4a-diidro-5H-indeno(1,2-c)piridazin-3-one [Italian]
• 7-Fluoro-4a,5-dihydro-4H-indeno[1,2-c]pyridazin-3-ol
• 7-Fluoro-4,4a-diidro-5H-indeno(1,2-c)piridazin-3-one
• DTXSID401001833
• 81198-17-6
• 3H-Indeno(1,2-c)pyridazin-3-one, 2,4,4a,5-tetrahydro-7-fluoro-

• Inchi： 1S/C11H9FN2O/c12-8-1-2-9-6(4-8)3-7-5-10(15)13-14-11(7)9/h1-2,4,7H,3,5H2,(H,13,15)
• InChI Key： HMQRUJRETYRCMY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CC1CC(NN=C12)=O

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų